Cas no 2229405-08-5 (2-(4-methoxypiperidin-4-yl)methylpyrazine)

• Product Name: 2-(4-methoxypiperidin-4-yl)methylpyrazine
• CAS No: 2229405-08-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5926429
• PubChem ID: 165967014
• Update Time: 2025-10-17

2-(4-methoxypiperidin-4-yl)methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxypiperidin-4-yl)methylpyrazine
• EN300-1837252
• 2-[(4-methoxypiperidin-4-yl)methyl]pyrazine
• 2229405-08-5

• Inchi： 1S/C11H17N3O/c1-15-11(2-4-12-5-3-11)8-10-9-13-6-7-14-10/h6-7,9,12H,2-5,8H2,1H3
• InChI Key： YDUJSATZDVPBHW-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=NC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47Ų

Additional information on 2-(4-methoxypiperidin-4-yl)methylpyrazine

Introduction to 2-(4-methoxypiperidin-4-yl)methylpyrazine (CAS No. 2229405-08-5)

2-(4-methoxypiperidin-4-yl)methylpyrazine (CAS No. 2229405-08-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazine core and 4-methoxypiperidine moiety, exhibits a range of biological activities that make it a promising candidate for the development of new therapeutic agents.

The pyrazine scaffold is well-known for its versatile biological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The introduction of the 4-methoxypiperidine group further enhances the pharmacological profile of this compound, making it particularly interesting for researchers exploring novel drug targets. Recent studies have highlighted the potential of 2-(4-methoxypiperidin-4-yl)methylpyrazine in modulating specific receptors and enzymes, which could lead to innovative treatments for various diseases.

In the context of medicinal chemistry, the design and synthesis of 2-(4-methoxypiperidin-4-yl)methylpyrazine have been optimized to achieve high potency and selectivity. The methoxy group on the piperidine ring plays a crucial role in enhancing the lipophilicity and metabolic stability of the molecule, which are essential factors for drug development. Additionally, the pyrazine core provides a rigid structure that can facilitate specific interactions with target proteins, thereby improving the overall efficacy of the compound.

Recent advancements in computational chemistry and molecular modeling have further elucidated the binding mechanisms of 2-(4-methoxypiperidin-4-yl)methylpyrazine. These studies have shown that the compound can effectively bind to specific receptors, such as G protein-coupled receptors (GPCRs) and ion channels, which are implicated in various physiological processes. This binding affinity suggests potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions.

Clinical trials involving 2-(4-methoxypiperidin-4-yl)methylpyrazine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have been promising, with the compound demonstrating favorable pharmacokinetic properties and minimal side effects. These findings underscore the potential of this molecule as a lead candidate for further drug development.

In addition to its therapeutic applications, 2-(4-methoxypiperidin-4-yl)methylpyrazine has also been studied for its use in chemical biology research. The compound's ability to modulate specific biological pathways makes it a valuable tool for investigating cellular processes and identifying new targets for drug discovery. Researchers are particularly interested in exploring its role in signal transduction pathways and its potential as a probe for studying protein-protein interactions.

The synthesis of 2-(4-methoxypiperidin-4-yl)methylpyrazine involves a series of well-defined chemical reactions that can be readily scaled up for industrial production. Key steps in the synthesis include the formation of the pyrazine core through cyclization reactions and the introduction of the 4-methoxypiperidine moiety via substitution reactions. The robustness and efficiency of these synthetic routes ensure that high-quality batches of the compound can be produced consistently.

To further enhance the utility of 2-(4-methoxypiperidin-4-yl)methylpyrazine, researchers are exploring various structural modifications to optimize its pharmacological properties. These efforts include altering substituents on the piperidine ring and modifying the pyrazine core to improve solubility, bioavailability, and target selectivity. Such modifications could lead to the development of more potent and selective analogs with enhanced therapeutic potential.

In conclusion, 2-(4-methoxypiperidin-4-yl)methylpyrazine (CAS No. 2229405-08-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future innovations in drug discovery.